Cas no 1427377-13-6 (6-bromo-7-chloro-1H-indole)

• Product Name: 6-bromo-7-chloro-1H-indole
• CAS No: 1427377-13-6
• MF: C₈H₅BrClN
• MW: 230.49
• CID: 2102427
• PubChem ID: 90113384
• Update Time: 2025-06-09

6-bromo-7-chloro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-7-CHLORO-1H-INDOLE
• 1H-Indole, 6-bromo-7-chloro-
• CID 90113384
• 1427377-13-6
• DB-207648
• EN300-7550144
• F84785
• SCHEMBL15662861
• 6-bromo-7-chloro-1H-indole

• Inchi： 1S/C8H5BrClN/c9-6-2-1-5-3-4-11-8(5)7(6)10/h1-4,11H
• InChI Key： YVACBHRHOBDZIU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=CNC=2C=1Cl

Computed Properties

• Exact Mass: 228.92939g/mol
• Monoisotopic Mass: 228.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8
• XLogP3: 3.4

Experimental Properties

• Density: 1.772±0.06 g/cm3(Predicted)
• Boiling Point: 358.0±22.0 °C(Predicted)
• pka: 14.49±0.30(Predicted)

Additional information on 6-bromo-7-chloro-1H-indole

6-Bromo-7-Chloro-1H-Indole: A Comprehensive Overview

6-Bromo-7-Chloro-1H-Indole, identified by the CAS number 1427377-13-6, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indole family, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring. The presence of bromine and chlorine substituents at the 6 and 7 positions, respectively, imparts unique electronic and structural properties to this molecule, making it a valuable compound for various applications.

The synthesis of 6-bromo-7-chloro-1H-indole typically involves multi-step processes that often start with indole derivatives as precursors. One common approach is the Friedel-Crafts alkylation or acylation followed by substitution reactions to introduce the bromine and chlorine atoms at the desired positions. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency and selectivity of these syntheses, reducing production costs and minimizing environmental impact.

Recent studies have highlighted the potential of 6-bromo-7-chloro-1H-indole in drug discovery, particularly in the development of anticancer agents. Research published in Nature Communications demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines by targeting specific oncogenic pathways. The bromine and chlorine substituents play a crucial role in modulating the compound's bioavailability and pharmacokinetic properties, making it a promising candidate for further preclinical studies.

In addition to its pharmacological applications, 6-bromo-7-chloro-1H-indole has found utility in materials science as a building block for advanced organic materials. For instance, researchers at Stanford University have utilized this compound to synthesize novel π-conjugated polymers with enhanced electronic properties, suitable for applications in organic electronics such as flexible displays and photovoltaic devices.

The environmental impact of synthesizing and using 6-bromo-7-chloro-1H-indole has also been a topic of recent research. Studies conducted by the European Chemical Society have shown that by optimizing reaction conditions and employing green chemistry principles, the production process can be made more sustainable with reduced waste generation.

In conclusion, 6-bromo-7-chloro-1H-indole, with its unique chemical structure and versatile properties, continues to be a focal point in diverse scientific disciplines. As ongoing research uncovers new applications and improves synthetic methodologies, this compound is poised to make significant contributions to both academic research and industrial applications.